Cas no 1807393-10-7 (2,5-Dichloro-3-methylcinnamic acid)

• Product Name: 2,5-Dichloro-3-methylcinnamic acid
• CAS No: 1807393-10-7
• MF: C₁₀H₈Cl₂O₂
• MW: 231.07532119751
• CID: 4708233
• Update Time: 2025-05-21

2,5-Dichloro-3-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-methylcinnamic acid

• Inchi： 1S/C10H8Cl2O2/c1-6-4-8(11)5-7(10(6)12)2-3-9(13)14/h2-5H,1H3,(H,13,14)/b3-2+
• InChI Key： LPUJCAKKWQIOGJ-NSCUHMNNSA-N
• SMILES： ClC1C(/C=C/C(=O)O)=CC(=CC=1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Topological Polar Surface Area: 37.3

Additional information on 2,5-Dichloro-3-methylcinnamic acid

Exploring the Versatile Applications and Properties of 2,5-Dichloro-3-methylcinnamic acid (CAS No. 1807393-10-7)

2,5-Dichloro-3-methylcinnamic acid (CAS No. 1807393-10-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This chlorinated cinnamic acid derivative is characterized by its unique molecular structure, which includes two chlorine atoms and a methyl group attached to a cinnamic acid backbone. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, crop protection, and advanced material synthesis.

The chemical properties of 2,5-Dichloro-3-methylcinnamic acid make it particularly valuable in medicinal chemistry. Its structure serves as an excellent scaffold for designing novel pharmaceutical agents, especially in the development of anti-inflammatory and antimicrobial compounds. Recent studies have explored its potential as a building block for kinase inhibitors, which are crucial in targeted cancer therapies. The presence of both chlorine substituents and the methyl group enhances the compound's ability to interact with biological targets, making it a promising candidate for further research in drug discovery.

In the agrochemical sector, 2,5-Dichloro-3-methylcinnamic acid derivatives have shown remarkable potential as precursors for developing new-generation crop protection agents. The compound's structural features contribute to its ability to interfere with essential metabolic pathways in plant pathogens, offering a sustainable alternative to traditional pesticides. With the growing global demand for environmentally friendly agricultural solutions, researchers are actively investigating how modifications to this core structure can yield compounds with improved efficacy and reduced environmental impact.

Material scientists have also taken note of 2,5-Dichloro-3-methylcinnamic acid for its applications in organic electronics and photonic materials. The conjugated system of the cinnamic acid moiety, combined with the electron-withdrawing effects of the chlorine atoms, creates interesting electronic properties that can be exploited in organic semiconductors and light-emitting materials. Recent breakthroughs in organic photovoltaics have highlighted the importance of such chlorinated aromatic compounds in developing more efficient solar energy conversion systems.

The synthesis and characterization of 2,5-Dichloro-3-methylcinnamic acid continue to be active areas of research. Modern synthetic approaches focus on developing more efficient and sustainable routes to produce this compound, with particular emphasis on green chemistry principles. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in understanding the precise molecular structure and properties of this interesting compound.

Market trends indicate growing demand for 2,5-Dichloro-3-methylcinnamic acid and its derivatives, particularly in the pharmaceutical and specialty chemicals sectors. As research uncovers new applications for this compound, manufacturers are scaling up production to meet the needs of various industries. Quality control and purity standards have become increasingly important, with many end-users requiring high-purity grades for their specific applications.

From a regulatory perspective, 2,5-Dichloro-3-methylcinnamic acid is subject to standard chemical handling and safety protocols. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this compound. Researchers and industrial users should consult the latest safety data sheets and regulatory guidelines to ensure compliance with local and international chemical handling regulations.

The future outlook for 2,5-Dichloro-3-methylcinnamic acid appears promising, with ongoing research exploring its potential in various cutting-edge applications. As synthetic methodologies improve and our understanding of its properties deepens, we can expect to see this compound play an increasingly important role in multiple scientific and industrial domains. Its versatility as a chemical building block ensures that it will remain a compound of interest for researchers across diverse fields for years to come.